BENGHE Methodological & Application

Check Availability & Pricing

Application Note: UV-Spectrophotometric
Analysis of Troxerutin in Tablet Formulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Troxerutin

Cat. No.: B1681598

AN-TRX-UV-001

Introduction

Troxerutin is a flavonoid derivative, specifically a hydroxyethylrutoside, known for its
vasoprotective properties. It is commonly used in the treatment of venous insufficiency and
other vascular disorders. Accurate and precise quantification of Troxerutin in pharmaceutical
tablet formulations is crucial for ensuring product quality and therapeutic efficacy. This
application note describes a simple, cost-effective, and reliable UV-spectrophotometric method
for the determination of Troxerutin in tablets. The method is validated according to ICH
guidelines, demonstrating its suitability for routine quality control analysis.

Principle

The method is based on the measurement of the ultraviolet (UV) absorbance of Troxerutin in a
suitable solvent. Troxerutin exhibits a characteristic absorption spectrum in the UV region, with
a maximum absorbance (Amax) that can be used for its quantification. The absorbance of a
solution is directly proportional to the concentration of the analyte, following the Beer-Lambert
law.

Materials and Reagents

o Troxerutin Reference Standard

o Troxerutin Tablets (e.g., Oxerute, 1000 mg)
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o Acetic Acid (AR Grade)

« Distilled Water

o Methanol (for cleaning)

e Volumetric flasks (10 mL, 50 mL, 100 mL)

o Pipettes

» Sonicator

o UV-Visible Spectrophotometer (e.g., Shimadzu-1700 Double Beam)

o Whatman Filter Paper No. 41

Experimental Protocols

A 0.1M acetic acid solution is prepared by diluting the appropriate volume of glacial acetic acid
with distilled water. This solution is used as the solvent for all subsequent preparations and as
the blank for spectrophotometric measurements.

Accurately weigh 25 mg of Troxerutin reference standard.[1]
o Transfer the standard to a 50 mL volumetric flask.

» Dissolve and make up the volume with 0.1M acetic acid to obtain a concentration of 500
pg/mL.[1]

e From the standard stock solution, pipette aliquots ranging from 1.0 mL to 8.0 mL into a series
of 10 mL volumetric flasks.[1]

» Make up the volume in each flask with 0.1M acetic acid to obtain concentrations in the range
of 5-40 pg/mL.[1][2]

e Scan the solutions in the UV-Vis spectrophotometer from 200-400 nm against 0.1M acetic
acid as a blank.
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» Determine the wavelength of maximum absorbance (Amax). The Amax for Troxerutin in
0.1M acetic acid is 348 nm.

» Measure the absorbance of each working standard solution at 348 nm.

» Plot a calibration curve of absorbance versus concentration.

e Weigh and powder twenty Troxerutin tablets.

» Accurately weigh a quantity of the powdered tablets equivalent to 25 mg of Troxerutin.
o Transfer the powder to a 100 mL volumetric flask.

e Add 10 mL of 0.1M acetic acid and sonicate for 10 minutes.

o Repeat the extraction process five times with 10 mL of 0.1M acetic acid each time.

o Make up the final volume to 100 mL with 0.1M acetic acid.

« Filter the solution through Whatman filter paper No. 41.

o From the filtrate, prepare a suitable dilution with 0.1M acetic acid to obtain a concentration
within the calibration curve range.

e Measure the absorbance of the final sample solution at 348 nm against the 0.1M acetic acid
blank.

o Calculate the concentration of Troxerutin in the sample solution from the calibration curve.

o Determine the amount of Troxerutin per tablet using the appropriate dilution factors.

Method Validation Summary

The developed UV-spectrophotometric method was validated as per ICH guidelines for
linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).
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Parameter Result
Wavelength (Amax) 348 nm

Linearity Range 5-40 pg/mL
Correlation Coefficient (r2) 0.9996

Limit of Detection (LOD) 0.2628 pg/mL

Limit of Quantification (LOQ) 0.7966 pg/mL
Precision (%RSD) 0.1157%

Accuracy (% Recovery) 101.58% - 105.31%

Results and Discussion

The UV spectrum of Troxerutin in 0.1M acetic acid showed a clear absorbance maximum at
348 nm, which was selected for quantification. The method demonstrated excellent linearity
over the concentration range of 5-40 pg/mL, with a correlation coefficient of 0.9996, indicating a
strong positive correlation between concentration and absorbance. The low values of LOD and
LOQ demonstrate the sensitivity of the method. The precision of the method was confirmed by
low relative standard deviation (%RSD) values, and the accuracy was established through
recovery studies, with percentage recoveries falling within the acceptable limits. The assay of a
commercial tablet formulation (Oxerute) showed a Troxerutin content of 101.69%, which is
within the pharmacopeial limits.

Conclusion

The developed UV-spectrophotometric method is simple, rapid, accurate, precise, and cost-
effective for the routine quality control analysis of Troxerutin in tablet formulations. The
method's validation parameters are well within the acceptable limits as per ICH guidelines,
making it a reliable analytical tool for the pharmaceutical industry.
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Caption: Experimental workflow for the UV-spectrophotometric analysis of Troxerutin.
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Caption: Logical relationship of the analytical principle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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troxerutin-in-tablet-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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